![molecular formula C18H19N5OS B4959357 2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-(2,6-dimethylphenyl)acetamide](/img/structure/B4959357.png)
2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-(2,6-dimethylphenyl)acetamide
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Overview
Description
2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-(2,6-dimethylphenyl)acetamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as BTTSA and is a thioamide derivative of tetrazole. BTTSA has been found to have a wide range of potential applications in the field of biochemistry and pharmacology.
Mechanism of Action
The mechanism of action of BTTSA is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in cell growth and proliferation. BTTSA has been found to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression. BTTSA has also been found to inhibit the activity of heat shock proteins, which are proteins that help protect cells from stress.
Biochemical and Physiological Effects:
BTTSA has been found to have a wide range of biochemical and physiological effects. BTTSA has been found to inhibit the growth of cancer cells by inducing apoptosis. BTTSA has also been found to have anti-inflammatory effects and has been shown to reduce the production of pro-inflammatory cytokines. BTTSA has also been found to have neuroprotective effects and has been shown to protect neurons from damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
One of the advantages of using BTTSA in lab experiments is that it has a high degree of specificity for certain enzymes and proteins. This specificity allows researchers to target specific pathways and processes in cells. One of the limitations of using BTTSA in lab experiments is that it is a relatively new compound and there is still much to be learned about its properties and potential applications.
Future Directions
There are many potential future directions for research on BTTSA. One area of research that is of particular interest is the development of new cancer therapies based on BTTSA. Researchers are also interested in exploring the potential applications of BTTSA in the treatment of neurodegenerative disorders. Another area of research is the development of new synthetic routes for the production of BTTSA, which could lead to more efficient and cost-effective methods of producing this compound.
Conclusion:
In conclusion, BTTSA is a chemical compound that has a wide range of potential applications in scientific research. BTTSA has been found to have anti-cancer, anti-inflammatory, and neuroprotective effects. BTTSA has a high degree of specificity for certain enzymes and proteins, which allows researchers to target specific pathways and processes in cells. While there is still much to be learned about the properties and potential applications of BTTSA, it is clear that this compound has significant potential for use in scientific research.
Synthesis Methods
The synthesis of BTTSA involves the reaction of 2,6-dimethylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with sodium azide to form the corresponding azide. Finally, the azide is reacted with benzylamine to form BTTSA. The synthesis of BTTSA is a multi-step process and requires careful attention to detail to ensure the purity of the final product.
Scientific Research Applications
BTTSA has been found to have a wide range of potential applications in scientific research. One of the most promising applications of BTTSA is in the field of cancer research. BTTSA has been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. BTTSA has also been found to have potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
2-(1-benzyltetrazol-5-yl)sulfanyl-N-(2,6-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5OS/c1-13-7-6-8-14(2)17(13)19-16(24)12-25-18-20-21-22-23(18)11-15-9-4-3-5-10-15/h3-10H,11-12H2,1-2H3,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCZFEDPLSMBABX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CSC2=NN=NN2CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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